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Compound of Interest

Compound Name: UPCDC-30245
CAS No.: 1883351-01-6
Cat. No.: B15607661
Get Quote
. J

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides essential safety and logistical information for
the allosteric p97 inhibitor, UPCDC-30245, including operational and disposal plans.

Summary of Key Safety and Handling Procedures

While a specific Safety Data Sheet (SDS) for UPCDC-30245 is not publicly available, general
safety protocols for handling potent, biologically active small molecules should be strictly
followed. Based on available information for similar research chemicals, the following
procedures are recommended.

Personal Protective Equipment (PPE) and Engineering
Controls:

o Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.

o Eye Protection: Wear chemical safety goggles or a face shield.
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» Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

» Body Protection: Wear a lab coat or other protective clothing.

Handling and Storage:

¢ Avoid breathing dust, fumes, gas, mist, vapors, or spray.
e Wash hands thoroughly after handling.
e Do not eat, drink, or smoke when using this product.

» Store in a tightly sealed container in a cool, dry, and well-ventilated place.

UPCDC-30245 Disposal Workflow

The following diagram outlines the recommended step-by-step procedure for the safe disposal
of UPCDC-30245.
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UPCDC-30245 Disposal Protocol

Begin Disposal

Absorb liquid with inert material (e.g., vermiculite, sand)

Collect solid waste into a labeled, sealed container

Decontaminate surfaces and equipment with a suitable solvent (e.g., ethanol)

Collect decontamination materials in a labeled hazardous waste container

Dispose of all waste according to institutional and local regulations

End Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of UPCDC-30245.

Quantitative Data Summary
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The following tables summarize key quantitative data for UPCDC-30245 based on published
research findings.

Parameter Value Cell Line(s) Reference
IC50 (p97 Inhibition) ~27 nM Not specified [1]
IC50 (p97 WT) 300 nM Not specified [1]

IC50 (p97 N66OK

300 nM Not specified [1]
mutant)

Table 1: Inhibitory Concentrations of UPCDC-30245

Experimental Protocols
Cell Proliferation Assays

To assess the anti-proliferative effects of UPCDC-30245, various cancer cell lines, including
HelLa, A549, BxPC-3, PRMI8226, MM1S, HCT116, and HT29, were utilized.[1] The general
protocol involves treating the cells with a range of concentrations of UPCDC-30245 (e.g., 0.01-
100 pM) for a specified period.[1] Cell viability is then measured using standard assays such as
MTT or CellTiter-Glo.

In Vitro Solution Preparation

For in vitro experiments, a stock solution of UPCDC-30245 is typically prepared in dimethyl
sulfoxide (DMSO).[1] A working solution can be prepared by diluting the DMSO stock. For
example, to make a 1 mL working solution, 100 pL of a 20.8 mg/mL DMSO stock can be added
to 400 pL of PEG300, mixed, followed by the addition of 50 pL of Tween-80, and finally, 450 uL
of saline is added to reach the final volume.[1]

Disclaimer: The information provided is based on publicly available research and general
laboratory safety principles. Always consult the specific Safety Data Sheet (SDS) for UPCDC-
30245 and adhere to your institution's and local authorities' regulations for chemical handling
and disposal.

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15607661/docs?utm_src=pdf-body#proper-disposal-and-safe-handling-of-upcdc-30245
https://www.medchemexpress.com/upcdc-30245.html
https://www.medchemexpress.com/upcdc-30245.html
https://www.medchemexpress.com/upcdc-30245.html
https://www.benchchem.com/product/b15607661/docs?utm_src=pdf-body#proper-disposal-and-safe-handling-of-upcdc-30245
https://www.benchchem.com/product/b15607661/docs?utm_src=pdf-body#proper-disposal-and-safe-handling-of-upcdc-30245
https://www.medchemexpress.com/upcdc-30245.html
https://www.benchchem.com/product/b15607661/docs?utm_src=pdf-body#proper-disposal-and-safe-handling-of-upcdc-30245
https://www.medchemexpress.com/upcdc-30245.html
https://www.benchchem.com/product/b15607661/docs?utm_src=pdf-body#proper-disposal-and-safe-handling-of-upcdc-30245
https://www.medchemexpress.com/upcdc-30245.html
https://www.medchemexpress.com/upcdc-30245.html
https://www.benchchem.com/product/b15607661/docs?utm_src=pdf-body#proper-disposal-and-safe-handling-of-upcdc-30245
https://www.benchchem.com/product/b15607661/docs?utm_src=pdf-body#proper-disposal-and-safe-handling-of-upcdc-30245
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607661?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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